Cas no 1804730-55-9 (3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid)
3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid
-
- Inchi: 1S/C9H6F2N2O3/c1-16-5-3-13-7(9(14)15)4(2-12)6(5)8(10)11/h3,8H,1H3,(H,14,15)
- InChI Key: CIHWRNZIYFZIBN-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C(C(=O)O)=NC=C1OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 1
- Topological Polar Surface Area: 83.2
3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040686-1g |
3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid |
1804730-55-9 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid
Introduction to 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid (CAS No. 1804730-55-9)
3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid, identified by the chemical identifier CAS No. 1804730-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methoxy group, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.
The cyano group (-CN) attached at the 3-position of the pyridine ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating its participation in nucleophilic addition reactions. This feature is particularly valuable in medicinal chemistry, where such reactivity can be leveraged to construct more complex molecular architectures. The difluoromethyl group (-CF₂) at the 4-position adds electronic bulk and lipophilicity to the molecule, which can influence its metabolic stability and binding affinity to biological targets. Additionally, the methoxy group (-OCH₃) at the 5-position provides further modularity, allowing for easy functionalization through etherification or demethylation reactions.
Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to enhance pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of difluoromethyl groups into drug candidates has been particularly successful in improving these properties. For instance, studies have demonstrated that fluorinated molecules often exhibit increased resistance to enzymatic degradation, leading to prolonged half-lives and improved therapeutic efficacy. In this context, 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid emerges as a promising building block for designing novel therapeutic agents.
The CAS No. 1804730-55-9 registry number ensures that researchers can reliably identify and procure this compound for their studies. Its synthesis involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. The cyano group can be introduced via cyanation reactions, while the methoxy group is typically incorporated through methylation or etherification processes. The difluoromethyl group is often introduced via cross-coupling reactions or direct fluorination methods.
In the realm of pharmaceutical research, 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid has been explored as a precursor for various bioactive molecules. For example, it has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets in enzymes. By modifying the substituents on the pyridine ring, researchers can fine-tune the binding affinity and selectivity of their inhibitors.
Moreover, agrochemical applications of this compound have also been investigated. Pyridine derivatives are well-known for their roles as intermediates in herbicides, fungicides, and insecticides. The structural features of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid, particularly the electron-withdrawing cyano group and lipophilic difluoromethyl group, make it an attractive candidate for developing novel agrochemicals with improved efficacy and environmental safety.
Recent studies have also explored the pharmacological potential of this compound in treating neurological disorders. Pyridine-based molecules have shown promise as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The presence of multiple functional groups in 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid allows for structural modifications that can enhance its interaction with MAO enzymes, potentially leading to more effective treatments.
The synthetic versatility of this compound makes it a valuable tool for medicinal chemists seeking to develop new drug candidates. By serving as a precursor for various pharmacophores, it enables researchers to explore diverse chemical spaces and identify novel therapeutic agents with optimized properties. As computational chemistry techniques continue to advance, virtual screening methods can be employed to predict the biological activity of derivatives of 3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid, further accelerating drug discovery efforts.
In conclusion,3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid (CAS No. 1804730-55-9) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound will undoubtedly play a crucial role in developing next-generation drugs with enhanced efficacy and safety profiles.
1804730-55-9 (3-Cyano-4-(difluoromethyl)-5-methoxypyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)